Cas no 172647-94-8 (Methyl 2-(1H-Pyrrolo2,3-bpyridin-1-yl)acetate)

• Product Name: Methyl 2-(1H-Pyrrolo2,3-bpyridin-1-yl)acetate
• CAS No: 172647-94-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD09834894
• CID: 1029412
• PubChem ID: 23298344
• Update Time: 2025-06-15

Methyl 2-(1H-Pyrrolo2,3-bpyridin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1H-pyrrolo[2,3-b]pyridin-1-yl)acetate
• methyl 2-pyrrolo[2,3-b]pyridin-1-ylacetate
• Pyrrolo[2,3-b]pyridin-1-yl-acetic acid Methyl ester
• G10164
• VS-02840
• DTXSID50632693
• Methyl 2-(1H-pyrrolo[2,3-b]pyridin-1-yl)acetate, AldrichCPR
• BBL011117
• AKOS005622707
• STK802384
• BOKGUZZEEWDHPT-UHFFFAOYSA-N
• DB-096161
• methyl 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate
• Pyrrolo[2,3-b]pyridin-1-ylacetic acid methyl ester
• Methyl (1H-pyrrolo[2,3-b]pyridin-1-yl)acetate
• Methyl 7-azaindol-1-acetate
• 172647-94-8
• methyl 1H-pyrrolo[2,3-b]pyridin-1-ylacetate
• METHYL 2-{PYRROLO[2,3-B]PYRIDIN-1-YL}ACETATE
• MFCD09834894
• CS-0316423
• SCHEMBL7824667
• Methyl 2-(1H-Pyrrolo2,3-bpyridin-1-yl)acetate

• MDL： MFCD09834894
• Inchi： 1S/C10H10N2O2/c1-14-9(13)7-12-6-4-8-3-2-5-11-10(8)12/h2-6H,7H2,1H3
• InChI Key： BOKGUZZEEWDHPT-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(1H-Pyrrolo2,3-bpyridin-1-yl)acetate

Introduction to Methyl 2-(1H-Pyrrolo[2,3-b]pyridin-1-yl)acetate (CAS No. 172647-94-8)

Methyl 2-(1H-Pyrrolo[2,3-b]pyridin-1-yl)acetate, a compound with the chemical formula C₁₂H₁₁N₂O₂, is a highly intriguing molecule in the realm of pharmaceutical chemistry and medicinal biology. This compound is characterized by its pyrrolo[2,3-b]pyridine core structure, which is a fused heterocyclic system consisting of a pyrrole ring and a pyridine ring. Such structural motifs are widely recognized for their significant biological activity and have been extensively studied in the development of novel therapeutic agents.

The CAS No. 172647-94-8 assigned to Methyl 2-(1H-Pyrrolo[2,3-b]pyridin-1-yl)acetate underscores its unique identity and serves as a crucial identifier in chemical databases and literature. This compound has garnered considerable attention due to its potential applications in drug discovery and its ability to interact with various biological targets. The presence of both nitrogen-containing rings enhances its pharmacological profile, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating pyrrolo[2,3-b]pyridine scaffolds. These heterocycles are known for their ability to modulate multiple biological pathways, including enzyme inhibition and receptor binding. Methyl 2-(1H-Pyrrolo[2,3-b]pyridin-1-yl)acetate, with its unique structural features, has been investigated for its potential role in addressing various therapeutic challenges.

One of the most compelling aspects of Methyl 2-(1H-Pyrrolo[2,3-b]pyridin-1-yl)acetate is its interaction with biological targets that are implicated in diseases such as cancer, inflammation, and neurodegeneration. The pyrrolo[2,3-b]pyridine moiety is particularly adept at binding to proteins and enzymes that play critical roles in these conditions. For instance, studies have suggested that this compound can interact with kinases and other signaling proteins, potentially leading to the development of new anti-cancer therapies.

The synthesis of Methyl 2-(1H-Pyrrolo[2,3-b]pyridin-1-yl)acetate involves sophisticated organic chemistry techniques that highlight the ingenuity of modern synthetic methodologies. The process typically requires multi-step reactions, including cyclization and functional group transformations, to construct the complex heterocyclic framework. These synthetic strategies not only showcase the versatility of organic chemistry but also provide valuable insights into the structural design of bioactive molecules.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 2-(1H-Pyrrolo[2,3-b]pyridin-1-yl)acetate's behavior. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets at the atomic level. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmacokinetic properties of Methyl 2-(1H-Pyrrolo[2,3-b]pyridin-1-yl)acetate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a therapeutic agent. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and repeated dosing regimens.

In conclusion, Methyl 2-(1H-Pyrrolo[2,3-b]pyridin-1-yl)acetate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.